Cas no 22071-33-6 (Benzeneacetonitrile,3-benzoyl-2-methoxy-)

• Product Name: Benzeneacetonitrile,3-benzoyl-2-methoxy-
• CAS No: 22071-33-6
• MF: C₁₆H₁₃NO₂
• MW: 251.279924154282
• CID: 271511
• PubChem ID: 89588
• Update Time: 2025-04-19

Benzeneacetonitrile,3-benzoyl-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile,3-benzoyl-2-methoxy-
• (3-Benzoyl-2-methoxyphenyl)acetonitrile
• 2-(3-benzoyl-2-methoxyphenyl)acetonitrile
• EINECS 244-764-5
• 2-[3-(benzoyl)-2-methoxyphenyl]acetonitrile
• NS00027046
• 22071-33-6
• DTXSID90176566
• SCHEMBL9427493

• Inchi： 1S/C16H13NO2/c1-19-16-13(10-11-17)8-5-9-14(16)15(18)12-6-3-2-4-7-12/h2-9H,10H2,1H3
• InChI Key： MIJYFLXOJQTGHU-UHFFFAOYSA-N
• SMILES： O(C)C1C(CC#N)=CC=CC=1C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 251.09469
• Monoisotopic Mass: 251.094629
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.1
• XLogP3: 2.9

Experimental Properties

• Density: 1.153
• Boiling Point: 463.5°Cat760mmHg
• Flash Point: 201.9°C
• Refractive Index: 1.577
• PSA: 50.09